Cas no 333432-34-1 (N-(2-methylquinolin-5-yl)cyclopropanecarboxamide)

• Product Name: N-(2-methylquinolin-5-yl)cyclopropanecarboxamide
• CAS No: 333432-34-1
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 5847773
• PubChem ID: 652673
• Update Time: 2025-10-18

N-(2-methylquinolin-5-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylquinolin-5-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(2-methyl-5-quinolinyl)-
• Oprea1_074107
• SMR000009975
• MLS000031609
• F0914-1229
• 333432-34-1
• SR-01000425087
• SR-01000425087-1
• Cyclopropanecarboxylic acid (2-methyl-quinolin-5-yl)-amide
• AKOS000520108
• HMS1681A22
• CHEMBL1365372
• CCG-16231
• HMS2298H13
• Oprea1_720435

• Inchi： 1S/C14H14N2O/c1-9-5-8-11-12(15-9)3-2-4-13(11)16-14(17)10-6-7-10/h2-5,8,10H,6-7H2,1H3,(H,16,17)
• InChI Key： PPCZPGGYTZMWAM-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CC=C3C=2C=CC(C)=N3)=O)CC1

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 463.3±25.0 °C(Predicted)
• pka: 13.66±0.20(Predicted)

Additional information on N-(2-methylquinolin-5-yl)cyclopropanecarboxamide

Recent Advances in the Study of N-(2-methylquinolin-5-yl)cyclopropanecarboxamide (CAS: 333432-34-1)

N-(2-methylquinolin-5-yl)cyclopropanecarboxamide (CAS: 333432-34-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique quinoline and cyclopropane carboxamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a potential drug candidate.

One of the key areas of research has been the optimization of the synthetic route for N-(2-methylquinolin-5-yl)cyclopropanecarboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for further preclinical and clinical development, ensuring a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that N-(2-methylquinolin-5-yl)cyclopropanecarboxamide exhibits potent activity against specific biological targets. For instance, it has been identified as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate key signaling cascades, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by a recent paper in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's efficacy in reducing cytokine production in murine models.

Another significant development is the exploration of N-(2-methylquinolin-5-yl)cyclopropanecarboxamide in oncology research. Preliminary data indicate that the compound may interfere with cancer cell proliferation by targeting specific metabolic enzymes. A 2023 study in Cancer Research reported that the molecule induced apoptosis in certain cancer cell lines, with minimal toxicity to normal cells. This selectivity makes it a promising candidate for further investigation in targeted cancer therapies.

Despite these promising results, challenges remain in the development of N-(2-methylquinolin-5-yl)cyclopropanecarboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, N-(2-methylquinolin-5-yl)cyclopropanecarboxamide (CAS: 333432-34-1) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued investigation. As research progresses, this compound may pave the way for novel treatments in inflammation, oncology, and beyond.